Hymenialdisine Methanoate
Hymenialdisine Methanoate
Brand Name:
Vulcanchem
CAS No.:
84094-94-0
VCID:
VC0017858
InChI:
InChI=1S/C11H10BrN5O2.CH4O/c12-6-3-5-4(7-10(19)17-11(13)16-7)1-2-14-9(18)8(5)15-6;1-2/h3,15H,1-2H2,(H,14,18)(H3,13,16,17,19);2H,1H3/b7-4-;
SMILES:
CO.C1CNC(=O)C2=C(C1=C3C(=O)N=C(N3)N)C=C(N2)Br
Molecular Formula:
C12H14BrN5O3
Molecular Weight:
356.18 g/mol
Hymenialdisine Methanoate
CAS No.: 84094-94-0
Reference Standards
VCID: VC0017858
Molecular Formula: C12H14BrN5O3
Molecular Weight: 356.18 g/mol
| CAS No. | 84094-94-0 |
|---|---|
| Product Name | Hymenialdisine Methanoate |
| Molecular Formula | C12H14BrN5O3 |
| Molecular Weight | 356.18 g/mol |
| IUPAC Name | (4Z)-4-(2-amino-4-oxo-1H-imidazol-5-ylidene)-2-bromo-1,5,6,7-tetrahydropyrrolo[2,3-c]azepin-8-one;methanol |
| Standard InChI | InChI=1S/C11H10BrN5O2.CH4O/c12-6-3-5-4(7-10(19)17-11(13)16-7)1-2-14-9(18)8(5)15-6;1-2/h3,15H,1-2H2,(H,14,18)(H3,13,16,17,19);2H,1H3/b7-4-; |
| Standard InChIKey | HRCPXWHLWFTZJA-ZULQGGHCSA-N |
| Isomeric SMILES | CO.C\1CNC(=O)C2=C(/C1=C\3/C(=O)N=C(N3)N)C=C(N2)Br |
| SMILES | CO.C1CNC(=O)C2=C(C1=C3C(=O)N=C(N3)N)C=C(N2)Br |
| Canonical SMILES | CO.C1CNC(=O)C2=C(C1=C3C(=O)N=C(N3)N)C=C(N2)Br |
| Synonyms | (4Z)-4-(2-Amino-1,5-dihydro-5-oxo-4H-imidazol-4-ylidene)-2-bromo-4,5,6,7_x000B_-tetrahydro-pyrrolo[2,3-c]azepin-8(1H)-one Methanoate; (Z)-Hymenialdisine Methanoate; |
| PubChem Compound | 17812231 |
| Last Modified | Nov 09 2021 |
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